N-(2-(trifluoromethyl)phenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-(trifluoromethyl)phenyl]-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16F3N5O3S/c1-9-22-14-13(16(28)26(3)17(29)25(14)2)15(23-9)30-8-12(27)24-11-7-5-4-6-10(11)18(19,20)21/h4-7H,8H2,1-3H3,(H,24,27)
• InChI Key: FFXJPCQDIPKZQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC=C3C(F)(F)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H16F3N5O3S
• Molecular Weight: 439.4 g/mol

Description

N-(2-(trifluoromethyl)phenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H16F3N5O3S and its molecular weight is 439.41. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging

A novel series of compounds, including the closely related N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (DPA-714), demonstrates selectivity as ligands for the translocator protein (18 kDa), highlighting the compound's potential in radiosynthesis for positron emission tomography (PET) imaging. The synthesis of DPA-714 and its derivatives for fluorine-18 labeling offers insights into the compound's utility in in vivo imaging of neuroinflammatory processes, showcasing its application in neuroscience research and diagnostic imaging (Dollé et al., 2008).

Antimicrobial Activity

Research into thienopyrimidine derivatives, including N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide, highlights the compound's antimicrobial potency. This work presents the synthesis of new derivatives and their efficacy against various bacterial and fungal strains, indicating the compound's potential in developing new antimicrobial agents (Kerru et al., 2019).

Organic Synthesis and Medicinal Chemistry

The synthesis of tetrahydropyrimidine derivatives, including discussions on their significant role in organic chemistry and pharmaceutical applications, underscores the compound's importance in medicinal chemistry. The work elaborates on the synthesis of various pyrimidine derivatives, demonstrating their pharmacological and therapeutic properties and highlighting their potential applications in drug development (Gülten et al., 2019).

Herbicidal Activities

Research into N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides reveals the synthesis and evaluation of these compounds for herbicidal activities. The findings indicate that several derivatives exhibit significant herbicidal effectiveness against various dicotyledonous weeds, presenting new avenues for agricultural chemical development (Wu et al., 2011).